Cas no 73602-67-2 (Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1)
• CAS No: 73602-67-2
• MF: C₁₆H₂₅NaO₃S
• MW: 320.422674894333
• CID: 577464
• PubChem ID: 23691726
• Update Time: 2025-04-19

Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1)
• sodium,4-decan-5-ylbenzenesulfonate
• 73602-67-2
• DTXSID90994388
• Benzenesulfonic acid, 4-(1-butylhexyl)-, sodium salt (1:1)
• Sodium 4-(decan-5-yl)benzene-1-sulfonate

• Inchi： 1S/C16H26O3S.Na/c1-3-5-7-9-14(8-6-4-2)15-10-12-16(13-11-15)20(17,18)19;/h10-14H,3-9H2,1-2H3,(H,17,18,19);/q;+1/p-1
• InChI Key： NVCWGZCBTMDLLK-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C(CCCC)CCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 320.14221011g/mol
• Monoisotopic Mass: 320.14221011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C